Cas no 1478-03-1 (Benzene, 1-fluoro-2-(4-nitrophenoxy)-)

Benzene, 1-fluoro-2-(4-nitrophenoxy)- structure
1478-03-1 structure
Product Name:Benzene, 1-fluoro-2-(4-nitrophenoxy)-
CAS No:1478-03-1
MF:C12H8FNO3
MW:233.195226669312
CID:1319292
PubChem ID:57974999
Update Time:2025-04-20

Benzene, 1-fluoro-2-(4-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-fluoro-2-(4-nitrophenoxy)-
    • 4-(2-Fluoro-phenoxy)-nitrobenzene
    • 1-fluoro-2-(4-nitrophenoxyl)benzene
    • 1478-03-1
    • F80628
    • 1-(2-fluorophenoxy)-4-nitrobenzene
    • SCHEMBL1283884
    • DB-132759
    • ZLVANJFVMCRFOS-UHFFFAOYSA-N
    • 1-Fluoro-2-(4-nitrophenoxy)-benzene
    • 1-fluoro-2-(4-nitrophenoxy)benzene
    • Inchi: 1S/C12H8FNO3/c13-11-3-1-2-4-12(11)17-10-7-5-9(6-8-10)14(15)16/h1-8H
    • InChI Key: ZLVANJFVMCRFOS-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 233.04884
  • Monoisotopic Mass: 233.04882128g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • PSA: 52.37
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